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Compound of Interest

Compound Name: Fmoc-Lys(Dabcyl)-OH

Cat. No.: B557437 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Fmoc-Lys(Dabcyl)-OH is a crucial building block in solid-phase peptide synthesis (SPPS),

particularly for the creation of quenched fluorescent substrates used in studying enzyme

activity. The Dabcyl (4-((4-(dimethylamino)phenyl)azo)benzoyl) group acts as an efficient

quencher for various fluorophores. Accurate and consistent preparation of a stock solution is

the first critical step to ensure the reliability and reproducibility of subsequent experiments. This

document provides a detailed protocol for the preparation, handling, and storage of Fmoc-
Lys(Dabcyl)-OH stock solutions.

Physicochemical Properties
A summary of the key quantitative data for Fmoc-Lys(Dabcyl)-OH is presented in Table 1. This

information is essential for accurate calculations and preparation of solutions with precise

concentrations.

Table 1: Properties of Fmoc-Lys(Dabcyl)-OH
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Property Value Source(s)

Molecular Weight 619.71 g/mol [1][2][3]

CAS Number 146998-27-8 [1][2][4]

Appearance Orange to red powder [2]

Purity (Typical) ≥97% (TLC), ≥95% (HPLC) [2][5]

Storage (Solid) -20°C (dry) or 2-8°C [6][7]

Primary Solvent N,N-Dimethylformamide (DMF) [8][9]

Experimental Protocol: Preparation of a 10 mM
Fmoc-Lys(Dabcyl)-OH Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of Fmoc-Lys(Dabcyl)-OH in

N,N-Dimethylformamide (DMF).

Materials:

Fmoc-Lys(Dabcyl)-OH (solid powder)

N,N-Dimethylformamide (DMF), anhydrous or peptide synthesis grade

Analytical balance

Microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettors and appropriate sterile tips

Procedure:

Equilibration: Before opening, allow the container of Fmoc-Lys(Dabcyl)-OH to equilibrate to

room temperature for at least 20-30 minutes. This prevents condensation of moisture onto

the hygroscopic powder.
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Weighing: Tare a clean, dry microcentrifuge tube or vial on the analytical balance. Carefully

weigh out the desired amount of Fmoc-Lys(Dabcyl)-OH. For example, to prepare 1 mL of a

10 mM solution, weigh out 6.20 mg of the compound.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (

g/mol ) / 1000

Dissolution: Add the appropriate volume of DMF to the vial containing the weighed Fmoc-
Lys(Dabcyl)-OH. For the example above, add 1.0 mL of DMF.

Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.

The solution should be clear and orange to red in color. Gentle warming in a water bath (30-

40°C) can be used to aid dissolution if necessary, but avoid excessive heat.

Storage:

For short-term storage (up to 1 month), the stock solution can be stored at -20°C.[10]

For long-term storage (up to 6 months), it is recommended to aliquot the stock solution

into smaller, single-use volumes to avoid repeated freeze-thaw cycles and store at -80°C.

[10]

Protect the solution from light by using amber vials or by wrapping the container in

aluminum foil, as the Dabcyl group is light-sensitive.

Experimental Workflow
The following diagram illustrates the key steps in the preparation of the Fmoc-Lys(Dabcyl)-OH
stock solution.
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Preparation

Storage

Equilibrate Fmoc-Lys(Dabcyl)-OH to Room Temperature

Weigh Desired Mass of Fmoc-Lys(Dabcyl)-OH

Add Anhydrous DMF

Vortex Until Completely Dissolved

Aliquot into Single-Use Tubes

Store at -20°C (Short-term) or -80°C (Long-term)

Click to download full resolution via product page

Caption: Workflow for preparing Fmoc-Lys(Dabcyl)-OH stock solution.

Conclusion
Proper preparation and storage of Fmoc-Lys(Dabcyl)-OH stock solutions are fundamental for

achieving accurate and reproducible results in peptide synthesis and enzyme assays.

Adherence to this protocol will help ensure the integrity and reactivity of this critical reagent.
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Always refer to the manufacturer's specific recommendations and safety data sheets for

handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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